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Compound of Interest

Compound Name: 3-Methylheptanenitrile

Cat. No.: B15233164

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Methylheptanenitrile (CAS No.
75854-65-8), a saturated aliphatic nitrile. Due to a paucity of research focused specifically on
this compound, this document synthesizes available data on its physicochemical properties
alongside general knowledge of the synthesis, analysis, and biological activities of related
aliphatic nitriles. This guide is intended to serve as a foundational resource for researchers and
professionals in drug development and other scientific fields who may be interested in the
potential applications of this molecule.

Chemical and Physical Properties

While extensive experimental data for 3-Methylheptanenitrile is not readily available in the
public domain, its fundamental properties can be predicted based on its structure and data

available in chemical databases.[1][2] The following table summarizes these key computed

properties.
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Property Value Source
Molecular Formula C8H15N PubChem[1][2]
Molecular Weight 125.21 g/mol PubChem[1][2]
IUPAC Name 3-methylheptanenitrile PubChem[1]
SMILES CCCCC(C)CC#N PubChem([1]
XLogP3-AA (LogP) 2.9 PubChem|[2]
Hydrogen Bond Donor Count 0 PubChem[2]
Hydrogen Bond Acceptor

Count 1 PubChem
Rotatable Bond Count 5 PubChem
Exact Mass 125.120449483 PubChem|[2]
Monoisotopic Mass 125.120449483 PubChem|[2]
Topological Polar Surface Area  23.8 A2 PubChem|[2]
Heavy Atom Count 9 PubChem
Complexity 98.4 PubChem|[2]

Experimental Protocols

Detailed experimental protocols specifically for 3-Methylheptanenitrile are not widely
published. However, established methods for the synthesis, purification, and analysis of
aliphatic nitriles can be adapted for this compound.

Synthesis

A common method for the synthesis of aliphatic nitriles is the nucleophilic substitution of an
alkyl halide with a cyanide salt. For 3-Methylheptanenitrile, a plausible synthetic route would
involve the reaction of a 1-halo-3-methylheptane with sodium or potassium cyanide.

Hypothetical Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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